Cas no 2649011-75-4 (7-chloro-8-(isocyanatomethyl)quinoline)

• Product Name: 7-chloro-8-(isocyanatomethyl)quinoline
• CAS No: 2649011-75-4
• MF: C₁₁H₇ClN₂O
• MW: 218.6390812397
• CID: 6041002
• PubChem ID: 165741858
• Update Time: 2025-05-22

7-chloro-8-(isocyanatomethyl)quinoline Chemical and Physical Properties

Names and Identifiers

• 7-chloro-8-(isocyanatomethyl)quinoline
• 2649011-75-4
• EN300-1994334

• Inchi： 1S/C11H7ClN2O/c12-10-4-3-8-2-1-5-14-11(8)9(10)6-13-7-15/h1-5H,6H2
• InChI Key： XEVOVGKHXGJFJK-UHFFFAOYSA-N
• SMILES： ClC1C=CC2=CC=CN=C2C=1CN=C=O

Computed Properties

• Exact Mass: 218.0246905g/mol
• Monoisotopic Mass: 218.0246905g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 265
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 42.3Ų

Additional information on 7-chloro-8-(isocyanatomethyl)quinoline

7-Chloro-8-(Isocyanatomethyl)Quinoline: A Comprehensive Overview

7-Chloro-8-(Isocyanatomethyl)Quinoline, also known by its CAS number CAS No 2649011-75-4, is a heterocyclic compound with significant potential in various fields of chemistry and pharmacology. This compound belongs to the quinoline family, which has been extensively studied due to its unique electronic properties and wide-ranging applications in drug design, materials science, and catalysis.

The structure of 7-chloro-8-(isocyanatomethyl)quinoline features a quinoline ring system with a chlorine substituent at the 7-position and an isocyanatomethyl group at the 8-position. This substitution pattern imparts distinct chemical reactivity and biological activity to the molecule. Recent studies have highlighted its role as a versatile building block in organic synthesis, particularly in the construction of bioactive molecules with complex architectures.

In the realm of medicinal chemistry, 7-chloro-8-(isocyanatomethyl)quinoline has shown promise as a lead compound for developing anti-cancer agents. Researchers have demonstrated that this compound exhibits selective cytotoxicity against various cancer cell lines, potentially through mechanisms involving inhibition of key enzymes or modulation of cellular signaling pathways. Its ability to interact with biological targets makes it a valuable candidate for further preclinical studies.

The synthesis of CAS No 2649011-75-4 has been optimized through innovative methodologies, including microwave-assisted synthesis and catalytic cross-coupling reactions. These advancements have not only improved the yield and purity of the compound but also opened avenues for large-scale production, which is essential for its potential commercial applications.

In addition to its pharmacological applications, 7-chloro-8-(isocyanatomethyl)quinoline has been explored for its electronic properties in materials science. Studies have shown that this compound can serve as a precursor for the development of advanced materials, such as organic semiconductors and light-emitting diodes (LEDs). Its unique electronic structure allows for efficient charge transport and emission properties, making it a candidate for next-generation electronic devices.

The environmental impact of synthesizing and using CAS No 2649011-75-4 has also been a topic of recent research. Scientists have investigated eco-friendly synthesis routes and degradation pathways to minimize the ecological footprint of this compound. These efforts align with the growing demand for sustainable practices in chemical manufacturing.

In conclusion, 7-chloro-8-(isocyanatomethyl)quinoline, or CAS No 2649011-75-4, stands out as a multifaceted compound with applications spanning drug discovery, materials science, and sustainable chemistry. Its continued exploration will undoubtedly contribute to groundbreaking advancements in these fields.